Cas no 2172195-36-5 (10,10,12-trimethyl-7-oxa-14-azadispiro4.2.5^{8}.2^{5}pentadecane)

10,10,12-trimethyl-7-oxa-14-azadispiro4.2.5^{8}.2^{5}pentadecane structure
2172195-36-5 structure
Product Name:10,10,12-trimethyl-7-oxa-14-azadispiro4.2.5^{8}.2^{5}pentadecane
CAS No:2172195-36-5
MF:C16H29NO
MW:251.407564878464
CID:6212492
PubChem ID:165522516
Update Time:2025-07-16

10,10,12-trimethyl-7-oxa-14-azadispiro4.2.5^{8}.2^{5}pentadecane Chemical and Physical Properties

Names and Identifiers

    • 10,10,12-trimethyl-7-oxa-14-azadispiro4.2.5^{8}.2^{5}pentadecane
    • 10,10,12-trimethyl-7-oxa-14-azadispiro[4.2.5^{8}.2^{5}]pentadecane
    • EN300-1278913
    • 2172195-36-5
    • Inchi: 1S/C16H29NO/c1-13-8-14(2,3)10-16(9-13)17-11-15(12-18-16)6-4-5-7-15/h13,17H,4-12H2,1-3H3
    • InChI Key: NZRHOPDSBXXJJA-UHFFFAOYSA-N
    • SMILES: O1CC2(CCCC2)CNC21CC(C)CC(C)(C)C2

Computed Properties

  • Exact Mass: 251.224914549g/mol
  • Monoisotopic Mass: 251.224914549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 21.3Ų

10,10,12-trimethyl-7-oxa-14-azadispiro4.2.5^{8}.2^{5}pentadecane Pricemore >>

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Additional information on 10,10,12-trimethyl-7-oxa-14-azadispiro4.2.5^{8}.2^{5}pentadecane

Comprehensive Overview of 10,10,12-Trimethyl-7-oxa-14-azadispiro[4.2.5^{8}.2^{5}]pentadecane (CAS No. 2172195-36-5)

The compound 10,10,12-trimethyl-7-oxa-14-azadispiro[4.2.5^{8}.2^{5}]pentadecane (CAS No. 2172195-36-5) is a structurally unique spirocyclic molecule that has garnered significant interest in the fields of organic chemistry and pharmaceutical research. Its complex spirocyclic architecture, featuring both oxygen and nitrogen heteroatoms, makes it a valuable scaffold for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a bioactive intermediate in the synthesis of novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for spirocyclic compounds like 10,10,12-trimethyl-7-oxa-14-azadispiro[4.2.5^{8}.2^{5}]pentadecane has surged due to their ability to mimic natural product frameworks. This compound’s rigid three-dimensional structure enhances binding affinity to biological targets, a feature highly sought after in fragment-based drug design. Its CAS No. 2172195-36-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Scientists are also exploring its utility in catalysis and supramolecular chemistry, where its unique steric properties can influence reaction outcomes.

The synthesis of 10,10,12-trimethyl-7-oxa-14-azadispiro[4.2.5^{8}.2^{5}]pentadecane involves sophisticated multistep organic transformations, often leveraging transition metal-catalyzed cyclizations. Its oxygen-nitrogen heterocycle is a focal point for optimizing synthetic routes, as it impacts yield and purity—critical factors for industrial-scale production. Recent publications highlight innovative methods to reduce byproduct formation, addressing a common challenge in spirocompound synthesis. These advancements align with the growing emphasis on green chemistry and sustainable manufacturing practices.

Beyond pharmaceuticals, CAS No. 2172195-36-5 has potential applications in advanced materials. Its spirocyclic core contributes to thermal stability, making it a candidate for high-performance polymers and coatings. The compound’s ability to form hydrogen-bonded networks is also being investigated for molecular encapsulation technologies, a hot topic in nanotechnology forums. These interdisciplinary applications underscore its versatility and align with trends in convergent research.

Analytical characterization of 10,10,12-trimethyl-7-oxa-14-azadispiro[4.2.5^{8}.2^{5}]pentadecane relies on techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its stereochemical configuration—a critical parameter for structure-activity relationship studies. The compound’s logP and solubility profiles are frequently queried in cheminformatics databases, reflecting its importance in ADMET prediction models. Such data-driven approaches are pivotal in modern drug development pipelines.

As the scientific community continues to explore CAS No. 2172195-36-5, its role in addressing global health challenges becomes increasingly evident. From neurodegenerative disease research to smart material innovation, this compound exemplifies the synergy between molecular design and real-world applications. Its inclusion in patent filings and open-access journals further cements its status as a high-value chemical entity in the 21st century.

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